Cas no 1255099-32-1 (2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyridine)

• Product Name: 2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyridine
• CAS No: 1255099-32-1
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 4499763
• PubChem ID: 71741579
• Update Time: 2025-08-05

2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-4-(2-pyridinyl)-
• 2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyridine
• DTXSID401205019
• 4,5,6,7-Tetrahydro-4-(2-pyridinyl)thieno[3,2-c]pyridine
• 1255099-32-1
• CS-0270539
• EN300-1075960
• 4-(PYRIDIN-2-YL)-4,5,6,7-TETRAHYDROTHIENO[3,2-C]PYRIDINE
• 2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyridine

• Inchi： 1S/C12H12N2S/c1-2-6-13-10(3-1)12-9-5-8-15-11(9)4-7-14-12/h1-3,5-6,8,12,14H,4,7H2
• InChI Key： NBFMBZPUSOIWQS-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1C=CC=CN=1

Computed Properties

• Exact Mass: 216.07211956Da
• Monoisotopic Mass: 216.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}pyridine

Introduction to CAS No. 1255099-32-1: 2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyridine

The compound with CAS number 1255099-32-1, known as 2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and electronic devices. Recent studies have highlighted its intriguing properties, making it a subject of intense research interest.

The chemical structure of 2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyridine consists of a pyridine ring fused with a thienopyridine moiety. This fusion creates a bicyclic system that imparts distinctive electronic and optical properties to the molecule. The thienopyridine unit is particularly significant as it contributes to the compound's stability and reactivity. Researchers have recently explored the electronic properties of this compound using density functional theory (DFT) calculations, revealing its potential as a semiconductor material in organic electronics.

One of the most promising applications of CAS No. 1255099-32-1 lies in its use as a building block for constructing advanced materials. Scientists have successfully incorporated this compound into thin-film transistor (TFT) devices, demonstrating excellent charge transport properties. A study published in the journal Nature Materials in 2023 reported that films made from this compound exhibit high carrier mobility and stability under ambient conditions. These findings suggest that thienopyridine-containing materials could revolutionize the field of flexible electronics.

In addition to its electronic applications, 2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}pyridine has shown potential in the field of photovoltaics. Researchers at Stanford University have investigated its ability to act as an electron acceptor in organic solar cells. Their findings indicate that this compound can significantly enhance the power conversion efficiency (PCE) of solar cells when used in tandem with other organic semiconductors. This breakthrough could pave the way for more efficient and cost-effective solar energy solutions.

The synthesis of CAS No. 1255099-32-1 involves a multi-step process that typically begins with the preparation of intermediate thienopyridine derivatives. A recent study published in Chemical Communications introduced an innovative synthetic route utilizing palladium-catalyzed cross-coupling reactions. This method not only improves yield but also enhances the purity of the final product. The development of such efficient synthetic strategies is crucial for scaling up production and facilitating further research into this compound's applications.

Beyond its technical applications, thienopyridine-based compounds like CAS No. 1255099-32-1 are also being explored for their biological activity. Initial studies suggest that these molecules may exhibit anti-inflammatory and antioxidant properties due to their unique electronic structure. While more research is needed to fully understand their pharmacological potential, these findings open up new avenues for drug discovery and development.

In conclusion, CAS No. 1255099-32-1 or thieno[3,2-c]pyridin-pyridine derivative represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its exceptional electronic properties make it a valuable asset in materials science and electronics, while its biological activity hints at potential therapeutic uses. As researchers continue to uncover its full potential through rigorous experimentation and theoretical modeling, this compound stands at the forefront of innovation in modern chemistry.